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Compound of Interest

Compound Name: 1-Isocyanato-2-isocyanoethene

CAS No.: 140438-49-9

Cat. No.: B14288363

Get Quote

Executive Summary & Structural Context
1-Isocyanato-2-isocyanoethene (

) represents a highly reactive, bifunctional alkene featuring two distinct nitrogen-based
heterocumulene/dipolar groups: the isocyanate (

) and the isocyanide (

).[1]

In drug development, this molecule is of theoretical and synthetic interest as a "dual-warhead"

precursor.[1] Its ability to undergo orthogonal click chemistry—nucleophilic attack at the

isocyanate and multicomponent reactions (e.g., Ugi/Passerini) at the isocyanide—makes its

spectroscopic validation critical.

This guide provides a predictive and comparative spectroscopic analysis, synthesizing data

from high-fidelity analogs (vinyl isocyanate and vinyl isocyanide) to establish a robust

identification protocol.[1]
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Structural Isomerism
The molecule exists as two geometric isomers, E (trans) and Z (cis). Due to the steric demand

and dipole alignment, the E-isomer is thermodynamically favored, but synthetic routes may

yield mixtures.
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Figure 1: Structural classification of 1-Isocyanato-2-isocyanoethene isomers and functional

moieties.

Infrared (IR) Spectroscopy Analysis
IR spectroscopy is the primary tool for confirming the presence of this molecule due to the

distinct, non-overlapping regions of the nitrogenous functional groups.

The "Twin Peaks" of the Cumulative Region (2000–2300
cm⁻¹)
Unlike simple alkenes, this molecule displays two intense bands in the cumulative double bond

region. This is the diagnostic "fingerprint" for the compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b14288363/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-profiling-of-1-isocyanato-2-isocyanoethene-1
https://www.benchchem.com/product/b14288363/docs?utm_src=pdf-body#technical-guide-spectroscopic-profiling-of-1-isocyanato-2-isocyanoethene-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14288363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functional Group
Frequency (

, cm⁻¹)
Intensity Mode Description

Isocyanate (-N=C=O) 2260 – 2280 Very Strong

Asymmetric stretch (

).[1] Broad and

dominating.

Isocyanide (-N≡C) 2130 – 2150 Strong

Stretching vibration.[1]

Sharp and distinct

from nitrile (-C≡N at

~2220).[1]

Alkene (C=C) 1610 – 1635 Medium

Conjugated C=C

stretch.[1] Lowered

frequency due to N-

conjugation.[1]

C-H Stretch 3050 – 3100 Weak

Vinylic C-H stretching

(

).[1]

Expert Insight: The separation between the isocyanate (~2270 cm⁻¹) and isocyanide (~2140

cm⁻¹) bands is approximately 130 cm⁻¹. If you observe a single broad band or a peak at 2220

cm⁻¹, suspect isomerization to a nitrile or hydrolysis to a urea/formamide derivative.[1]

Nuclear Magnetic Resonance (NMR) Profiling
NMR provides the stereochemical assignment (E vs. Z) based on coupling constants (

).

¹H NMR (Proton)
The molecule possesses two vinylic protons. Due to the electronegativity of the nitrogen atoms,

these signals are deshielded.

Predicted Chemical Shifts (CDCl₃):
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6.0 – 6.8 ppm: Two doublets (one for each proton).[1]

Coupling Constants (

):

Trans (E)-Isomer:

.[1] Large coupling is characteristic of trans-alkenes.[1]

Cis (Z)-Isomer:

.[1] Smaller coupling indicates cis-geometry.[1]

¹³C NMR (Carbon)
The carbon spectrum is definitive for differentiating the terminal carbons of the functional

groups.

Carbon
Environment

Chemical Shift (

, ppm)
Multiplicity Notes

Isocyanide (-N≡C) 158 – 165
Triplet (

)

Characteristic

splitting due to

coupling (

).[1]

Isocyanate (-N=C=O) 124 – 129 Broad Singlet

Often weak due to

long relaxation times (

) and quadrupole

broadening.[1]

Vinylic (-CH=) 108 – 120 Doublet

Shifts depend on

resonance donation

from the N lone pairs.

[1]
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Experimental Validation Workflow
Handling this molecule requires strict anhydrous conditions to prevent hydrolysis of the

isocyanate to an amine (which then collapses to a urea) or hydration of the isocyanide to a

formamide.

Protocol: Spectroscopic Validation of Crude Reaction
Mixture
Step 1: In-situ IR Monitoring (ReactIR)[1]

Objective: Confirm formation of the -NCO and -NC groups without isolation.

Action: Monitor the appearance of the 2270 cm⁻¹ and 2140 cm⁻¹ bands.

Stop Criterion: If a band appears at 1700–1750 cm⁻¹ (C=O), significant hydrolysis has

occurred.[1]

Step 2: ¹H NMR Sample Prep

Solvent: Use

dried over activated 4Å molecular sieves.

Tube: Oven-dried NMR tubes flushed with Argon.

Execution: Dissolve 5–10 mg of crude oil; run scan immediately. Avoid DMSO-

as it may react or accelerate polymerization.[1]
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Figure 2: Logic flow for the spectroscopic validation of 1-Isocyanato-2-isocyanoethene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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